molecular formula C13H13NO4 B8626215 5-(3-Amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid

5-(3-Amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid

Cat. No.: B8626215
M. Wt: 247.25 g/mol
InChI Key: GMBJMBHFEPCHRN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid is a useful research compound. Its molecular formula is C13H13NO4 and its molecular weight is 247.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H13NO4

Molecular Weight

247.25 g/mol

IUPAC Name

5-(3-amino-2-methoxy-5-methylphenyl)furan-2-carboxylic acid

InChI

InChI=1S/C13H13NO4/c1-7-5-8(12(17-2)9(14)6-7)10-3-4-11(18-10)13(15)16/h3-6H,14H2,1-2H3,(H,15,16)

InChI Key

GMBJMBHFEPCHRN-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)N)OC)C2=CC=C(O2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-(3-Nitro-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid 46a (410 mg, 1.48 mmol) was dissolved in 28 mL of ethyl acetate followed by addition of 61 mg of palladium on carbon and ammonium formate (658 mg, 10.44 mmol). Upon completion of the addition, the reaction mixture was heated to reflux for 3 hours. The reaction was monitored by TLC until the disappearance of the starting materials. The mixture was filtered to remove palladium on carbon. The filtrate was concentrated under reduced pressure and dried to obtain the title compound 5-(3-amino-2-methoxy-5-methyl-phenyl)-furan-2-carboxylic acid 46b (356 mg, yield 97.3%) as a white solid.
Quantity
410 mg
Type
reactant
Reaction Step One
Quantity
28 mL
Type
solvent
Reaction Step One
Quantity
658 mg
Type
reactant
Reaction Step Two
Quantity
61 mg
Type
catalyst
Reaction Step Two

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